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Compound of Interest

Compound Name: 2-Chloro-4-methyl-3-nitropyridine

Cat. No.: B135334 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
Chloro-4-methyl-3-nitropyridine, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical to ensure personal safety and

environmental compliance.

I. Hazard Identification and Personal Protective
Equipment (PPE)
2-Chloro-4-methyl-3-nitropyridine is classified as a hazardous substance. It is known to

cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation

(H335)[1][2]. Therefore, stringent adherence to safety protocols is mandatory during handling

and disposal.

Required Personal Protective Equipment (PPE):
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PPE Category Specification

Hand Protection Wear impervious gloves.

Eye Protection
Use tightly sealing safety goggles or a face

shield.

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator (such as a dust mask type

N95) is necessary if exposure limits are

exceeded or if irritation is experienced.

Body Protection
Wear appropriate protective clothing to prevent

skin exposure.

This data is synthesized from multiple safety data sheets to ensure comprehensive protection.

II. Step-by-Step Disposal Protocol
The primary and mandated method for the disposal of 2-Chloro-4-methyl-3-nitropyridine is

through an approved waste disposal plant[3][4]. Under no circumstances should this chemical

be disposed of in regular laboratory trash or down the drain.

Experimental Protocol for Waste Preparation and Disposal:

Containerization:

Ensure the waste 2-Chloro-4-methyl-3-nitropyridine is stored in a suitable, sealed, and

clearly labeled container.

The container must be kept tightly closed and stored in a cool, dry, and well-ventilated

area, away from incompatible materials such as strong oxidizing agents and acids[3][4].

Labeling:

The waste container must be labeled in accordance with all local, state, and federal

regulations. The label should clearly state "Hazardous Waste" and identify the contents as

"2-Chloro-4-methyl-3-nitropyridine" with its CAS number (23056-39-5)[1][3].
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Internal Collection:

Follow your institution's specific procedures for the internal collection of chemical waste.

This typically involves moving the sealed and labeled container to a designated hazardous

waste accumulation area.

Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a certified

chemical waste disposal contractor to arrange for pickup and disposal.

Provide the EHS office or contractor with a copy of the Safety Data Sheet (SDS) for 2-
Chloro-4-methyl-3-nitropyridine.

Documentation:

Maintain a detailed record of the amount of waste generated and the date of its transfer to

the disposal facility. This is crucial for regulatory compliance.

III. Accidental Spill Cleanup
In the event of a spill, the following procedure should be initiated immediately:

Evacuate and Ventilate: Clear the area of all personnel and ensure adequate ventilation.

Control Ignition Sources: Keep the product and any empty containers away from heat and

sources of ignition[3].

Containment and Cleanup:

Wearing the appropriate PPE, sweep up the spilled solid material.

Avoid generating dust during cleanup[5].

Place the swept-up material into a suitable, labeled container for disposal.

Decontamination: Thoroughly clean the spill area.
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Reporting: Report the spill to your institution's EHS office.

IV. Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of 2-Chloro-4-methyl-3-nitropyridine.
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Disposal workflow for 2-Chloro-4-methyl-3-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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